Cas no 1227601-20-8 (4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1227601-20-8
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4689419
• Update Time: 2025-05-25

4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine
• FCH1344958
• 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INO/c7-6(8,9)5-4(10)3(12)1-2-11-5/h1-2H,(H,11,12)
• InChI Key： RVWNLYNWUKBZFC-UHFFFAOYSA-N
• SMILES： IC1C(C=CNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine

4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1227601-20-8): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1227601-20-8, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including a pyridine core substituted with a hydroxyl group, an iodine atom, and a trifluoromethyl group, make it an invaluable building block for medicinal chemists.

The< strong> trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates, while the< strong> iodine substituent provides a handle for further functionalization via cross-coupling reactions. These attributes have positioned 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the applications of 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine in the synthesis of small-molecule inhibitors targeting protein-protein interactions. One notable area of investigation is its use in developing kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The< strong> hydroxyl group and< strong> iodine atom on the pyridine ring allow for selective modifications that can fine-tune the binding affinity and selectivity of these inhibitors.

A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine in constructing highly potent JAK2 inhibitors. The researchers leveraged palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups onto the pyridine scaffold, resulting in compounds with improved pharmacokinetic profiles. This work highlights the compound's potential as a scaffold for drug discovery efforts aimed at modulating inflammatory pathways.

The< strong> trifluoromethyl group's electron-withdrawing nature not only enhances the compound's binding affinity but also influences its pharmacokinetic properties. Preclinical studies have shown that incorporation of this moiety can lead to increased bioavailability and reduced susceptibility to metabolic degradation. These findings have spurred further exploration into its use in developing next-generation therapeutics.

In addition to its role in kinase inhibition, 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine has been explored as a precursor in the synthesis of antiviral agents. The structural motif is particularly relevant in designing inhibitors targeting viral proteases and polymerases. Recent advancements in fluorochemical synthesis have enabled the preparation of novel derivatives with enhanced antiviral activity, underscoring the compound's versatility.

The< strong> hydroxyl group, while providing a site for further functionalization, also contributes to the compound's solubility and bioavailability. This balance between hydrophilicity and lipophilicity is crucial for achieving optimal pharmacological effects. Medicinal chemists have exploited this property to design prodrugs that enhance solubility while maintaining efficacy upon systemic administration.

The< strong> iodine atom's reactivity makes it an excellent anchor for introducing diverse functional groups via transition-metal-catalyzed reactions. This has opened up numerous possibilities for generating libraries of compounds with tailored biological activities. For instance, Suzuki-Miyaura cross-coupling reactions have been widely used to append aryl groups, while Stille couplings have facilitated the introduction of alkyl and alkenyl moieties.

In conclusion, 4-Hydroxy-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1227601-20-8) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features enable it to serve as a versatile intermediate in synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern medicinal chemistry is set to grow even further.